Cas no 2091363-93-6 (ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate)

• Product Name: ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate
• CAS No: 2091363-93-6
• MF: C₈H₉ClN₂O₂
• MW: 200.622
• CID: 4670733
• PubChem ID: 131280462
• Update Time: 2025-08-05

ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-methylpyrazine-2-carboxylate
• Ethyl 3-chloro-5-methyl-2-pyrazinecarboxylate
• ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate
• G74944
• DB-157579
• 2091363-93-6
• SCHEMBL19785422

• Inchi： InChI=1S/C8H9ClN2O2/c1-3-13-8(12)6-7(9)11-5(2)4-10-6/h4H,3H2,1-2H3
• InChI Key： LZCHEXJJOKRTHE-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NC=C(N=C1Cl)C

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1Ų

Additional information on ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate

Professional Introduction to Ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate (CAS No. 2091363-93-6)

Ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate (CAS No. 2091363-93-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its pyrazine core structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both chloro and methyl substituents on the pyrazine ring enhances its reactivity, making it a valuable building block for further chemical modifications.

The< strong>ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate molecule exhibits a unique set of chemical properties that make it particularly useful in medicinal chemistry. Its molecular formula, C₈H₈ClNO₃, reflects a balanced composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms, which contribute to its stability and versatility in synthetic pathways. The ester functionality at the 2-position of the pyrazine ring provides a site for further derivatization, enabling the creation of more complex structures with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazine derivatives. The< strong>3-chloro-5-methyl-pyrazine-2-carboxylate moiety has been identified as a key structural feature in several drug candidates that exhibit promising effects in preclinical studies. For instance, researchers have investigated its role in developing compounds with antimicrobial and anti-inflammatory properties. The chloro substituent, in particular, has been shown to enhance binding affinity to certain biological targets, making it an attractive feature for drug design.

The< strong>ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate compound has also found applications in the agrochemical sector. Its structural framework is conducive to the development of novel pesticides and herbicides that target specific enzymatic pathways in pests. By leveraging its reactivity, chemists have been able to synthesize derivatives that exhibit improved efficacy and reduced environmental impact compared to traditional agrochemicals. This aligns with the broader industry trend toward sustainable and eco-friendly solutions.

One of the most compelling aspects of< strong>ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The pyrazine core is a common motif in kinase inhibitors due to its ability to interact with specific amino acid residues on the enzyme's active site. Researchers have utilized< strong>3-chloro-5-methyl-pyrazine-2-carboxylate as a scaffold to design molecules that selectively inhibit aberrant kinase activity.

The synthesis of< strong>ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate involves multi-step organic reactions that highlight its synthetic utility. Typically, the process begins with the functionalization of a pyrazine precursor to introduce the chloro and methyl groups at the desired positions. Subsequent reactions, such as esterification, are employed to install the ethyl carboxylate moiety. These synthetic strategies underscore the compound's importance as an intermediate in complex molecule construction.

In conclusion, ethyl 3-chloro-5-methyl-pyrazine-2-carboxylate (CAS No. 2091363-93-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel biologically active molecules. As our understanding of drug design and synthetic chemistry continues to evolve, compounds like this will remain at the forefront of innovation.